Cas no 2229597-48-0 (3-hydroxy-1-2-(methylsulfanyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-2-(methylsulfanyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2229597-48-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 5943667
• PubChem ID: 165760910
• Update Time: 2025-05-23

3-hydroxy-1-2-(methylsulfanyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-2-(methylsulfanyl)phenylcyclobutane-1-carboxylic acid
• 2229597-48-0
• 3-hydroxy-1-[2-(methylsulfanyl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1756493

• Inchi： 1S/C12H14O3S/c1-16-10-5-3-2-4-9(10)12(11(14)15)6-8(13)7-12/h2-5,8,13H,6-7H2,1H3,(H,14,15)
• InChI Key： MCJVTWAPXKPVKF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-hydroxy-1-2-(methylsulfanyl)phenylcyclobutane-1-carboxylic acid

3-Hydroxy-1-(2-(methylsulfanyl)phenyl)cyclobutane-1-carboxylic Acid (CAS No: 2229597-48-0)

3-Hydroxy-1-(2-(methylsulfanyl)phenyl)cyclobutane-1-carboxylic acid, a compound with the CAS number 2229597-48-0, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutane derivatives, which are known for their strained ring systems and versatile reactivity. The presence of a hydroxyl group and a methylsulfanyl substituent on the phenyl ring introduces additional functional diversity, making this molecule a promising candidate for various applications in drug discovery and material science.

The synthesis of 3-hydroxy-1-(2-(methylsulfanyl)phenyl)cyclobutane-1-carboxylic acid involves a series of carefully designed reactions, including alkylation, oxidation, and cyclization steps. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. Researchers have also explored the use of green chemistry principles in its synthesis, such as employing biodegradable solvents and minimizing waste generation.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent antimicrobial properties, particularly against Gram-positive bacteria, which is a significant advantage in the face of rising antibiotic resistance. Additionally, preliminary assays indicate that it may possess anti-inflammatory and antioxidant effects, making it a potential candidate for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The structural uniqueness of 3-hydroxy-1-(2-(methylsulfanyl)phenyl)cyclobutane-1-carboxylic acid also lends itself to applications in materials science. Its rigid cyclobutane ring system can be incorporated into polymers or nanoparticles to enhance mechanical properties or serve as drug delivery vehicles. Recent research has focused on its ability to form self-assembled monolayers, which could be utilized in sensor technology or surface modification applications.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further studies are required to evaluate its bioavailability, metabolism, and toxicity profiles in humans. Collaborative efforts between chemists and pharmacologists are ongoing to optimize its pharmacokinetic properties while maintaining its therapeutic efficacy.

The discovery and development of 3-hydroxy-1-(2-(methylsulfanyl)phenyl)cyclobutane-1-carboxylic acid highlight the importance of interdisciplinary research in advancing chemical sciences. By leveraging cutting-edge synthetic techniques and biological screening methods, scientists are unlocking new possibilities for this compound in both therapeutic and non-therapeutic applications.

As research into this compound continues, it is anticipated that novel insights will emerge regarding its molecular interactions, therapeutic potential, and industrial applications. The integration of computational modeling with experimental studies is expected to accelerate the discovery process, paving the way for innovative solutions in medicine and materials science.